N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17ClF3N5O3S/c1-4-12-25-15-14(17(30)28(3)18(31)27(15)2)16(26-12)32-8-13(29)24-11-7-9(19(21,22)23)5-6-10(11)20/h5-7H,4,8H2,1-3H3,(H,24,29)
• InChI Key: JMXSZVXGXQESIY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H17ClF3N5O3S
• Molecular Weight: 487.9 g/mol
• CAS No.: 852169-98-3

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17ClF3N5O3S and its molecular weight is 487.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging

Compounds with structural similarities have been used in the radiosynthesis of selective radioligands for imaging using positron emission tomography (PET). These compounds can be designed with specific atoms (like fluorine-18) to allow in vivo imaging of specific proteins or receptors, aiding in the study of various diseases and conditions, including neuroinflammatory processes (Dollé et al., 2008).

Inhibitors in Gene Expression

Research on structurally related pyrimidine derivatives has shown potential as inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors. Such compounds could have implications in controlling gene expression, possibly contributing to therapeutic strategies for diseases where these pathways are dysregulated (Palanki et al., 2000).

Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from similar chemical structures have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This indicates potential applications in developing new medications for pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial Activities

The synthesis and evaluation of new heterocyclic compounds incorporating similar moieties have demonstrated antimicrobial activity. Such compounds could serve as a basis for the development of new antimicrobial agents to combat various bacterial and fungal infections (Nunna et al., 2014).

Herbicidal Activities

Research into compounds with related structures has also explored their potential as herbicides. Understanding the mechanisms of action and efficacy of such compounds can lead to the development of new agricultural chemicals to manage weeds and improve crop yields (Fu-b, 2014).